Cas no 161192-20-7 (5-[(3,4-dihydroxyphenyl)methylene]-4-oxo-2-thioxo-3-Thiazolidineacetic acid)

• Product Name: 5-[(3,4-dihydroxyphenyl)methylene]-4-oxo-2-thioxo-3-Thiazolidineacetic acid
• CAS No: 161192-20-7
• MF: C₁₂H₉NO₅S₂
• MW: 311.333560705185
• CID: 2153206
• PubChem ID: 7040559
• Update Time: 2025-04-21

5-[(3,4-dihydroxyphenyl)methylene]-4-oxo-2-thioxo-3-Thiazolidineacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(3,4-dihydroxyphenyl)methylene]-4-oxo-2-thioxo-3-Thiazolidineacetic acid
• [5-(3,4-dihydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• [(5E)-5-(3,4-dihydroxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• AG-690/36464005
• STK742304
• AKOS000413175
• 161192-20-7
• 2-{5-[(3,4-DIHYDROXYPHENYL)METHYLENE]-4-OXO-2-THIOXO-1,3-THIAZOLAN-3-YL}ACETIC ACID

• Inchi： 1S/C12H9NO5S2/c14-7-2-1-6(3-8(7)15)4-9-11(18)13(5-10(16)17)12(19)20-9/h1-4,14-15H,5H2,(H,16,17)/b9-4+
• InChI Key： MNPZQUQRMCXSTL-RUDMXATFSA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C\C1C=CC(=C(C=1)O)O)=O)=S

Computed Properties

• Exact Mass: 310.99221473Da
• Monoisotopic Mass: 310.99221473Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 155Ų